Cas no 97072-94-1 ( )
structure
Product Name:
CAS No:97072-94-1
MF:C11H11FO3
MW:210.201647043228
CID:869474
PubChem ID:24727097
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-METHYL-5-FLUOROPHENYL)-4-OXOBUTYRIC ACID
- 4-(5-fluoro-2-methylphenyl)-4-oxobutanoic acid
- 3-(5-fluoro-2-methylbenzoyl)propionic acid
- MFCD02261159
- DTXSID40645479
- 4-(2-METHYL-5-FLUOROPHENYL)-4-OXOBUTYRICACID
- 4-(5-Fluoro-2-methyl-phenyl)-4-oxo-butyric acid
- AKOS015157130
- SCHEMBL22097354
- 97072-94-1
-
-
- MDL： MFCD02261159
- Inchi： 1S/C11H11FO3/c1-7-2-3-8(12)6-9(7)10(13)4-5-11(14)15/h2-3,6H,4-5H2,1H3,(H,14,15)
- InChI Key： TYPYYKDDDSORJQ-UHFFFAOYSA-N
- SMILES： FC1C=CC(C)=C(C=1)C(CCC(=O)O)=O
Computed Properties
- Exact Mass: 210.06900
- Monoisotopic Mass: 210.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.243
- Boiling Point: 378°C at 760 mmHg
- Flash Point: 182.4°C
- Refractive Index: 1.526
- PSA: 54.37000
- LogP: 2.18160
Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207437-1g |
4-(2-Methyl-5-fluorophenyl)-4-oxobutyric acid |
97072-94-1 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207437-2g |
4-(2-Methyl-5-fluorophenyl)-4-oxobutyric acid |
97072-94-1 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207437-5g |
4-(2-Methyl-5-fluorophenyl)-4-oxobutyric acid |
97072-94-1 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| A2B Chem LLC | AC69682-1g |
4-(2-Methyl-5-fluorophenyl)-4-oxobutyric acid |
97072-94-1 | 97% | 1g |
$435.00 | 2024-07-18 | |
| A2B Chem LLC | AC69682-2g |
4-(2-Methyl-5-fluorophenyl)-4-oxobutyric acid |
97072-94-1 | 97% | 2g |
$725.00 | 2024-07-18 | |
| A2B Chem LLC | AC69682-5g |
4-(2-Methyl-5-fluorophenyl)-4-oxobutyric acid |
97072-94-1 | 97% | 5g |
$1650.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1783343-1g |
4-(2-Methyl-5-fluorophenyl)-4-oxobutyric acid |
97072-94-1 | 98% | 1g |
￥14262.00 | 2024-04-23 |
Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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